rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis
Overview
Description
Rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis (Rac-MMSCB) is an important organic compound and is widely used in laboratory experiments. It is an important intermediate in organic synthesis and has been used in a variety of applications, ranging from drug synthesis to the production of polymers. Rac-MMSCB is an important building block for the synthesis of complex molecules and its use in laboratory experiments has been increasing in recent years.
Scientific Research Applications
Rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the production of polymers, and the synthesis of complex molecules. It has also been used in the synthesis of peptides, peptidomimetics, and other bioactive molecules. It has been used in the synthesis of chiral molecules, such as enantiomers, and has been used in the synthesis of molecules with specific stereochemistry.
Mechanism of Action
The mechanism of action of rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis is not fully understood. It is believed that the reaction of rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis with organolithium reagents is a nucleophilic substitution reaction, in which the nucleophilic group of rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis attacks the electrophilic center of the organolithium reagent. This reaction is believed to be catalyzed by the presence of an acid, such as an alcohol or an amine.
Biochemical and Physiological Effects
The biochemical and physiological effects of rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis are not fully understood. However, it is believed that rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis can act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It has also been suggested that rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis can act as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins.
Advantages and Limitations for Lab Experiments
Rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis is an important intermediate in organic synthesis and has many advantages for laboratory experiments. It is relatively inexpensive and readily available, and it is a versatile building block for the synthesis of complex molecules. It is also relatively stable and can be used in a wide range of reactions. However, it is important to note that rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis is a chiral molecule and can be difficult to purify.
Future Directions
In the future, rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis could be used in the synthesis of more complex molecules, such as peptides and peptidomimetics. It could also be used in the synthesis of chiral molecules, such as enantiomers, and could be used in the synthesis of molecules with specific stereochemistry. Additionally, further research into the biochemical and physiological effects of rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis could help to understand its potential applications in drug synthesis and other areas. Finally, research into the mechanism of action of rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis could help to identify more efficient and cost-effective methods for its synthesis.
Synthesis Methods
Rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis can be synthesized in a variety of ways, including the reaction of methylsulfanylcyclobutane-1-carboxylic acid, cis (MSCB) with a racemic mixture of organolithium reagents. The reaction is carried out in a polar solvent, such as tetrahydrofuran (THF), at room temperature and can be completed in a few hours. The product is then purified by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis involves the conversion of a cyclobutene derivative to the desired product through a series of reactions.", "Starting Materials": [ "Cyclobutene", "Methylsulfanyl lithium", "Carbon dioxide", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethyl acetate", "Methanol", "Diethyl ether" ], "Reaction": [ "Cyclobutene is reacted with methylsulfanyl lithium to form the corresponding cyclobutyl methyl sulfide.", "The cyclobutyl methyl sulfide is then treated with carbon dioxide to form the corresponding cyclobutyl methyl sulfonic acid.", "Bromination of the cyclobutyl methyl sulfonic acid with bromine in the presence of sodium hydroxide yields the corresponding bromo sulfonic acid.", "The bromo sulfonic acid is then treated with sodium bicarbonate to form the corresponding sulfonic acid.", "The sulfonic acid is then reacted with hydrochloric acid to form the corresponding hydrochloride salt.", "The hydrochloride salt is then treated with sodium bicarbonate to form the free acid.", "The free acid is then purified by recrystallization from a mixture of water and ethyl acetate.", "The resulting product is rac-(1s,3s)-3-(methylsulfanyl)cyclobutane-1-carboxylic acid, cis." ] } | |
CAS RN |
1773508-24-9 |
Molecular Formula |
C6H10O2S |
Molecular Weight |
146.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
